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Compound of Interest

Compound Name: Hexyl crotonate

Cat. No.: B1328794

Abstract

This application note details a robust and reliable method for the identification and analysis of
hexyl crotonate using Gas Chromatography-Mass Spectrometry (GC-MS). Hexyl crotonate is
a fatty acid ester known for its use as a flavoring and fragrance agent.[1] The protocol outlined
below provides a comprehensive workflow, from sample preparation to data analysis, suitable
for researchers, scientists, and professionals in the drug development and chemical analysis
fields. The methodology employs a standard non-polar capillary column for chromatographic
separation, followed by electron ionization (EI) mass spectrometry for detection and
identification.

Introduction

Hexyl crotonate (C10H1802, MW: 170.25 g/mol ) is an organic compound classified as a fatty
acid ester.[2][3] Its volatility and chemical properties make Gas Chromatography-Mass
Spectrometry (GC-MS) an ideal analytical technique for its separation and identification. This
application note presents a standardized protocol for the analysis of hexyl crotonate, which
can be adapted for various matrices. The method provides the necessary parameters for
achieving good chromatographic resolution and obtaining a characteristic mass spectrum for
unambiguous identification.

Experimental Protocol
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A detailed experimental workflow for the GC-MS analysis of hexyl crotonate is provided below.
2.1. Sample Preparation

For a standard solution, dissolve hexyl crotonate in a high-purity volatile solvent such as
hexane or ethyl acetate to a final concentration of 100 ug/mL. For complex matrices, a suitable
extraction method such as liquid-liquid extraction or solid-phase microextraction (SPME) may
be required.

2.2. GC-MS Instrumentation and Conditions

e Gas Chromatograph: Agilent 7890B GC (or equivalent)

e Mass Spectrometer: Agilent 5977B MSD (or equivalent)
* Injector: Split/Splitless inlet

« Injection Volume: 1 pL

e Injector Temperature: 250°C

o Split Ratio: 50:1

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

e GC Column: HP-5ms (30 m x 0.25 mm, 0.25 pm film thickness) or equivalent non-polar
column

e Oven Temperature Program:
o Initial temperature: 60°C, hold for 2 minutes
o Ramp: 10°C/min to 280°C
o Hold: 5 minutes at 280°C

o Transfer Line Temperature: 280°C

e lon Source: Electron lonization (EI)
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lon Source Temperature: 230°C

Quadrupole Temperature: 150°C

Electron Energy: 70 eV

Mass Range: m/z 40-400

Solvent Delay: 3 minutes

Data Presentation

The following table summarizes the key quantitative data for hexyl crotonate based on the
experimental conditions and data from the NIST WebBook.[2]

Parameter Value
Compound Name Hexyl crotonate
CAS Number 19089-92-0[2][3]
Molecular Formula C10H1802[2][3]
Molecular Weight 170.25[2][3]

Retention Ti (RT) Approximately 9.5 - 10.5 min (under the
etention Time
specified GC conditions)

Molecular lon (M+) m/z 170
Base Peak m/z 69
Major Fragment lons (m/z) 41, 55, 69, 85, 99, 115

Visualization of Experimental Workflow and
Fragmentation

The following diagrams illustrate the experimental workflow and the proposed mass spectral
fragmentation of hexyl crotonate.
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Caption: Experimental workflow for GC-MS analysis of hexyl crotonate.
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Caption: Proposed fragmentation pathway of hexyl crotonate in EI-MS.

Conclusion

The GC-MS method described in this application note is suitable for the routine analysis of

hexyl crotonate. The provided parameters for the gas chromatographic separation and mass

spectrometric detection allow for the reliable identification of the target analyte. This protocol

can serve as a starting point for method development and validation for the analysis of hexyl

crotonate in various sample matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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